Cas no 2320856-63-9 (3-(2,4,5-Trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)benzeneheptanoic Acid)

• Product Name: 3-(2,4,5-Trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)benzeneheptanoic Acid
• CAS No: 2320856-63-9
• Molecular Formula: C₂₂H₂₆O₄
• Molecular Weight: 354.439446926117
• CID: 5041996

3-(2,4,5-Trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)benzeneheptanoic Acid Properties

Names and Identifiers

• 7-(3',4',6'-Trimethyl-2',5'-dioxo-2',5'-dihydro-[1,1'-biphenyl]-3-yl)heptanoic acid
• 7-[3-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)phenyl]heptanoic acid

• InChIKey： QABFLCMWFHMKLZ-UHFFFAOYSA-N
• Inchi： 1S/C22H26O4/c1-14-15(2)22(26)20(16(3)21(14)25)18-11-8-10-17(13-18)9-6-4-5-7-12-19(23)24/h8,10-11,13H,4-7,9,12H2,1-3H3,(H,23,24)
• SMILES： O=C1C(C)=C(C)C(C(C)=C1C1=CC=CC(=C1)CCCCCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Heavy Atom Count: 26
• Complexity: 639
• XLogP3: 4.5
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones